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Compound of Interest

Compound Name: Procyanidin A1

Cat. No.: B1238169

Essential Safety and Handling Guide for
Procyanidin Al

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides crucial safety and logistical information for the handling and disposal of
Procyanidin Al. The following procedures are designed to ensure a safe laboratory
environment and minimize exposure risk. While Procyanidin Al is not classified as a
hazardous substance under the Globally Harmonized System (GHS), it is prudent to handle it
as a fine chemical powder with the potential for respiratory and mild skin irritation upon contact.
Adherence to these guidelines is essential for safe laboratory practice.

Quantitative Exposure Limits and Physical Data

The following table summarizes key quantitative data for the safe handling of Procyanidin A1l.
Since specific occupational exposure limits (OELSs) for Procyanidin A1l have not been
established, the limits for "Particulates Not Otherwise Regulated” (PNOR), also known as
nuisance dust, are provided as a conservative guideline.
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Parameter Value Unit Citation

Occupational
Exposure Limits (as
PNOR/Nuisance Dust)

OSHA PEL (Total
15 mg/m3 (8-hr TWA) [1112]
Dust)
OSHA PEL
) ) 5 mg/m3 (8-hr TWA) [11[2]
(Respirable Fraction)
ACGIH TLV (Inhalable
10 mg/m3 [3]
Dust)
ACGIH TLV
) 3 mg/m3 [3]
(Respirable Dust)
Physicochemical
Properties
Appearance Tan powder - [4]
Molecular Formula C30H24012 - [5]
Molecular Weight 576.5 g/mol [5]

Abbreviation Key:
e OSHA PEL: Occupational Safety and Health Administration Permissible Exposure Limit

e ACGIH TLV: American Conference of Governmental Industrial Hygienists Threshold Limit
Value

o TWA: Time-Weighted Average

Operational Plan for Safe Handling

A systematic approach to handling Procyanidin Al from receipt to disposal is critical for safety
and experimental integrity.
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Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks. Wear nitrile
gloves during this inspection.

o Storage: Store Procyanidin Al in a cool, dry, and well-ventilated area. Keep the container
tightly sealed to prevent moisture absorption and dust generation. It should be stored away

from strong oxidizing agents.

Engineering Controls

o Ventilation: All procedures that may generate dust, such as weighing or transferring powder,
should be conducted in a chemical fume hood or a ventilated balance enclosure to minimize
inhalation exposure.[6]

» Work Area Designation: Designate a specific area for handling Procyanidin Al. The work
surface should be covered with disposable bench paper to contain any spills.[6]

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is dependent on the specific handling procedure. The
following workflow provides guidance on selecting the necessary protective equipment.
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Procyanidin Al: PPE Selection Workflow

Start: Identify Handling Procedure

Identify the task:
- Weighing/Transferring Powder
- Preparing Solutions

- In-vitro / In-vivo Use
- Spill Cleanup

Select Appropriate PPE

Weighing/Transferring Powder

QHigh potential for dust generationD

Preparing Solutions In-vitro / In-vivo Use
(Lower potential for dust, splash hazard) (Minimal exposure risk with prepared solutions)

Spill Cleanup
(Increased exposure risk)

Required PPE:
- Nitrile Gloves

Required PPE:
- Nitrile Gloves
- Safety Goggles
- Lab Coat

Required PPE:
- Nitrile Gloves
- Safety Glasses
- Lab Coat

- Safety Goggles
- Lab Coat
- N95 Respirator (in fume hood)

Required PPE:
- 2 pairs of Nitrile Gloves
- Chemical Splash Goggles
- Lab Coat
- N95 Respirator
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Procyanidin Al: Waste Disposal Plan

Identify Waste Type

Liquid Waste
(Unused solutions, solvent from cleaning)

Empty Stock Container

Solid Waste
(Contaminated PPE, weigh paper, bench paper)

A4

1. Place in a sealed, labeled plastic bag. 1. Collect in a compatible, sealed, and labeled waste container.
2. Dispose of in the designated solid chemical waste container. 2. Do not mix with incompatible waste streams.

Disposal Procedure

1. Triple rinse with a suitable solvent.
2. Collect rinsate as liquid waste.
3. Deface the label.
4. Dispose of as non-hazardous lab glass/plastic.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1238169#personal-protective-equipment-for-
handling-procyanidin-al]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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